Cas no 867205-19-4 (2-fluoro-6-(pyrrolidin-1-yl)benzaldehyde)

2-Fluoro-6-(pyrrolidin-1-yl)benzaldehyde is a fluorinated aromatic aldehyde featuring a pyrrolidine substituent at the ortho position relative to the formyl group. This compound is of interest in synthetic organic chemistry due to its dual functional groups, which enable its use as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The fluorine atom enhances electrophilic reactivity and metabolic stability, while the pyrrolidine moiety contributes to steric and electronic modulation. Its well-defined structure allows for precise derivatization, making it valuable in the development of bioactive molecules and ligand design. The compound is typically handled under standard laboratory conditions, with purity and stability ensured for reliable synthetic applications.
2-fluoro-6-(pyrrolidin-1-yl)benzaldehyde structure
867205-19-4 structure
Product Name:2-fluoro-6-(pyrrolidin-1-yl)benzaldehyde
CAS No:867205-19-4
MF:C11H12FNO
MW:193.217486381531
CID:3030816
PubChem ID:3822448
Update Time:2025-06-09

2-fluoro-6-(pyrrolidin-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-FLUORO-6-PYRROLIDIN-1-YLBENZALDEHYDE
    • MFCD06660487
    • AKOS000117037
    • 6-fluoro-2-(pyrrolidin-1-yl)benzaldehyde
    • EN300-07353
    • 867205-19-4
    • HMS2670A23
    • MLS000807161
    • 2-fluoro-6-(pyrrolidin-1-yl)benzaldehyde
    • DTXSID901327228
    • CS-0220712
    • Z104498802
    • CHEMBL1884957
    • SMR000376278
    • F79361
    • Inchi： 1S/C11H12FNO/c12-10-4-3-5-11(9(10)8-14)13-6-1-2-7-13/h3-5,8H,1-2,6-7H2
    • InChI Key： GCJAQWVHRQAPGF-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC(=C1C=O)N1CCCC1

Computed Properties

  • Exact Mass: 193.090292168Da
  • Monoisotopic Mass: 193.090292168Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 20.3Ų

2-fluoro-6-(pyrrolidin-1-yl)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F593905-10mg
2-fluoro-6-(pyrrolidin-1-yl)benzaldehyde
 867205-19-4
10mg
 $ 50.00 2022-06-04
TRC
F593905-50mg
2-fluoro-6-(pyrrolidin-1-yl)benzaldehyde
 867205-19-4
50mg
 $ 160.00 2022-06-04
TRC
F593905-100mg
2-fluoro-6-(pyrrolidin-1-yl)benzaldehyde
 867205-19-4
100mg
 $ 250.00 2022-06-04
Chemenu
CM458921-1g
2-FLUORO-6-PYRROLIDIN-1-YLBENZALDEHYDE
 867205-19-4 95%+
1g
 $573 2023-01-01
Enamine
EN300-07353-0.05g
2-fluoro-6-(pyrrolidin-1-yl)benzaldehyde
 867205-19-4 95%
0.05g
 $114.0 2023-10-28
Enamine
EN300-07353-0.1g
2-fluoro-6-(pyrrolidin-1-yl)benzaldehyde
 867205-19-4 95%
0.1g
 $170.0 2023-10-28
Enamine
EN300-07353-0.25g
2-fluoro-6-(pyrrolidin-1-yl)benzaldehyde
 867205-19-4 95%
0.25g
 $244.0 2023-10-28
Enamine
EN300-07353-0.5g
2-fluoro-6-(pyrrolidin-1-yl)benzaldehyde
 867205-19-4 95%
0.5g
 $383.0 2023-10-28
Enamine
EN300-07353-1.0g
2-fluoro-6-(pyrrolidin-1-yl)benzaldehyde
 867205-19-4 95%
1g
 $491.0 2023-05-01
Enamine
EN300-07353-2.5g
2-fluoro-6-(pyrrolidin-1-yl)benzaldehyde
 867205-19-4 95%
2.5g
 $820.0 2023-10-28

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